Cas no 112710-42-6 (2-Cyclohexen-1-one,3-methyl-5-(1-methylethyl)-, (R)- (9CI))

• Product Name: 2-Cyclohexen-1-one,3-methyl-5-(1-methylethyl)-, (R)- (9CI)
• CAS No: 112710-42-6
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 129882
• PubChem ID: 15565116
• Update Time: 2025-04-19

2-Cyclohexen-1-one,3-methyl-5-(1-methylethyl)-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,3-methyl-5-(1-methylethyl)-, (R)- (9CI)
• 112710-42-6
• (5R)-3-Methyl-5-propan-2-ylcyclohex-2-en-1-one
• 2-Cyclohexen-1-one,3-methyl-5-(1-methylethyl)-,(R)-(9CI)

• Inchi： 1S/C10H16O/c1-7(2)9-4-8(3)5-10(11)6-9/h5,7,9H,4,6H2,1-3H3/t9-/m1/s1
• InChI Key： XHJJEWBMBSQVCJ-SECBINFHSA-N
• SMILES： O=C1C=C(C)C[C@H](C1)C(C)C

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids